Cas no 1456696-94-8 (N-[6-(Trifluoromethoxy)-2-benzothiazolyl]urea)

• Product Name: N-[6-(Trifluoromethoxy)-2-benzothiazolyl]urea
• CAS No: 1456696-94-8
• MF: C₉H₆F₃N₃O₂S
• MW: 277.223
• CID: 2085226
• PubChem ID: 121230751
• Update Time: 2025-05-20

N-[6-(Trifluoromethoxy)-2-benzothiazolyl]urea Chemical and Physical Properties

Names and Identifiers

• N-[6-(Trifluoromethoxy)-2-benzothiazolyl]urea
• Riluzolamide
• CID 121230751
• Riluzole Impurity 14
• 1-[6-(Trifluoromethoxy)-1,3-benzothiazol-2-yl]urea
• Urea, N-[6-(trifluoromethoxy)-2-benzothiazolyl]-
• 1-(6-(trifluoromethoxy)benzo[d]thiazol-2-yl)urea
• G90117
• [6-(trifluoromethoxy)-1,3-benzothiazol-2-yl]urea
• 1456696-94-8
• SCHEMBL21568256

• Inchi： 1S/C9H6F3N3O2S/c10-9(11,12)17-4-1-2-5-6(3-4)18-8(14-5)15-7(13)16/h1-3H,(H3,13,14,15,16)
• InChI Key： OYIGUOBSFOCBGL-UHFFFAOYSA-N
• SMILES： S1C(NC(N)=O)=NC2C=CC(=CC1=2)OC(F)(F)F

Computed Properties

• Exact Mass: 277.01328210g/mol
• Monoisotopic Mass: 277.01328210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 106
• XLogP3: 2.5

Experimental Properties

• Density: 1.7±0.1 g/cm3
• pka: 7.94±0.70(Predicted)

N-[6-(Trifluoromethoxy)-2-benzothiazolyl]urea Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-[6-(Trifluoromethoxy)-2-benzothiazolyl]urea

N-[6-(Trifluoromethoxy)-2-benzothiazolyl]urea: A Comprehensive Overview

N-[6-(Trifluoromethoxy)-2-benzothiazolyl]urea, identified by the CAS number 1456696-94-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a benzothiazole ring system with a trifluoromethoxy substituent and a urea group. The benzothiazole moiety is known for its versatility in various chemical reactions, while the trifluoromethoxy group introduces electron-withdrawing effects, enhancing the compound's reactivity and stability.

Recent studies have highlighted the potential of N-[6-(Trifluoromethoxy)-2-benzothiazolyl]urea in drug discovery. Researchers have explored its role as a building block for constructing bioactive molecules, particularly in the development of kinase inhibitors. The compound's ability to form hydrogen bonds and its lipophilic properties make it an attractive candidate for targeting specific protein-protein interactions, a critical area in modern therapeutic development.

The synthesis of N-[6-(Trifluoromethoxy)-2-benzothiazolyl]urea involves a multi-step process that includes nucleophilic substitution and coupling reactions. The use of advanced catalytic systems has enabled chemists to achieve high yields and excellent selectivity in the preparation of this compound. Moreover, the compound's stability under various reaction conditions has been thoroughly investigated, making it suitable for large-scale production.

In terms of applications, N-[6-(Trifluoromethoxy)-2-benzothiazolyl]urea has shown promise in materials science as well. Its ability to form stable complexes with metal ions has led to its use in the development of coordination polymers and metal-organic frameworks (MOFs). These materials have potential applications in gas storage, catalysis, and sensing technologies.

Recent research has also focused on the environmental impact of N-[6-(Trifluoromethoxy)-2-benzothiazolyl]urea. Studies have demonstrated that the compound exhibits low toxicity to aquatic organisms under controlled conditions. However, further investigations are required to fully understand its long-term effects on ecosystems and to develop sustainable methods for its disposal.

The development of analytical methods for the characterization of N-[6-(Trifluoromethoxy)-2-benzothiazolyl]urea has been another area of active research. Techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm the compound's structure and purity. These advancements have significantly improved the accuracy and reliability of quality control processes in pharmaceutical and chemical industries.

In conclusion, N-[6-(Trifluoromethoxy)-2-benzothiazolyl]urea (CAS 1456696-94-8) is a versatile compound with a wide range of applications in chemistry and pharmacology. Its unique structural features, combined with recent advancements in synthesis and characterization techniques, position it as a valuable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in various scientific disciplines.